Cas no 1400645-30-8 (Methyl 1-cyclopentyl-1,2,3-benzotriazole-5-carboxylate)

• Product Name: Methyl 1-cyclopentyl-1,2,3-benzotriazole-5-carboxylate
• CAS No: 1400645-30-8
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 3041928
• Update Time: 2023-08-10

Methyl 1-cyclopentyl-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-cyclopentyl-1,2,3-benzotriazole-5-carboxylate
• methyl 1-cyclopentylbenzotriazole-5-carboxylate
• V3025

• Inchi： 1S/C13H15N3O2/c1-18-13(17)9-6-7-12-11(8-9)14-15-16(12)10-4-2-3-5-10/h6-8,10H,2-5H2,1H3
• InChI Key： IHTGNEMBMFZRCA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)N=NN2C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 2.5
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 417.9±18.0 °C at 760 mmHg
• Flash Point: 206.6±21.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 1-cyclopentyl-1,2,3-benzotriazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)